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Compound of Interest

Compound Name: L-Phenylalanine-15N

Cat. No.: B555820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for L-Phenylalanine-15N, a stable isotope-labeled amino acid crucial for a wide

range of applications in research and development. The information presented herein is

intended to ensure the integrity and reliability of L-Phenylalanine-15N in experimental settings.

Physicochemical Properties and Specifications
L-Phenylalanine-15N is a non-radioactive, isotopically labeled form of the essential amino acid

L-phenylalanine. The incorporation of the heavy isotope ¹⁵N allows for its use as a tracer in

metabolic studies, protein quantification, and in nuclear magnetic resonance (NMR)

spectroscopy.[1][2] Its physicochemical properties are largely identical to its unlabeled

counterpart, with a slight increase in molecular weight due to the presence of the ¹⁵N isotope.

The following table summarizes typical specifications for commercially available L-
Phenylalanine-15N.
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Parameter Specification Source

Molecular Formula C₉H₁₁¹⁵NO₂ [3][4]

Molecular Weight ~166.18 g/mol [4]

Isotopic Purity ≥98 atom % ¹⁵N

Chemical Purity ≥98%

Appearance White to off-white solid

Melting Point 270-275 °C (decomposes)

Optical Activity [α]25/D -33.0°, c = 1 in H₂O

Stability Profile
Stable isotope-labeled compounds, by their nature, do not undergo radioactive decay and are

generally considered chemically stable. However, like any chemical compound, the stability of

L-Phenylalanine-15N can be influenced by environmental factors such as temperature, light,

and humidity.

While extensive, publicly available long-term stability studies specifically for solid L-
Phenylalanine-15N are limited, data from studies on unlabeled phenylalanine and general

principles for stable isotope-labeled compounds provide valuable insights. A study on the

stability of phenylalanine in dried urine samples over a 28-day period showed it to be stable

under various storage conditions, including at 4°C, 20°C (in both light and dark), and even at

37°C. For long-term storage, adherence to manufacturer recommendations is crucial to

maintain the compound's chemical and isotopic integrity.

Recommended Storage Conditions
To ensure the long-term stability of L-Phenylalanine-15N, it is imperative to follow appropriate

storage protocols. Recommendations from various suppliers are summarized below.
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Form Storage Temperature
Additional
Recommendations

Solid (Neat) Room Temperature
Store away from light and

moisture.

+2°C to +8°C
Store refrigerated and

desiccated; protect from light.

-20°C
Protect from light; may be

stored under nitrogen.

In Solution -20°C
For short-term storage (up to 1

month).

-80°C
For long-term storage (up to 6

months).

Note: For solutions, the choice of solvent can impact stability. Aprotic solvents are generally

preferred for deuterated compounds to prevent isotopic exchange, although for ¹⁵N-labeled

compounds, this is less of a concern. The primary risk in solution is the chemical degradation of

the parent molecule.

Experimental Protocols for Stability Assessment
The following is a generalized protocol for assessing the stability of L-Phenylalanine-15N,

based on ICH guidelines and best practices for stability testing of drug substances.

Objective
To evaluate the chemical and isotopic stability of L-Phenylalanine-15N under various storage

conditions over a defined period.

Materials and Equipment
L-Phenylalanine-15N (at least one, preferably three, batches)

Stability chambers with controlled temperature and humidity

Amber glass vials with inert caps
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Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV,

MS)

High-Resolution Mass Spectrometer (HRMS) or Isotope Ratio Mass Spectrometer (IRMS)

NMR Spectrometer

pH meter

Appropriate high-purity solvents and reagents

Experimental Workflow
The following diagram illustrates the workflow for a comprehensive stability study.
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Caption: Workflow for a comprehensive stability assessment of L-Phenylalanine-15N.
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Forced Degradation Studies
To identify potential degradation products and pathways, forced degradation studies should be

performed on a single batch of L-Phenylalanine-15N.

Acid/Base Hydrolysis: Expose the sample to acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N

NaOH) conditions at room temperature and elevated temperatures (e.g., 60°C).

Oxidation: Treat the sample with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

Thermal Stress: Expose the solid sample to elevated temperatures (e.g., 60°C, 80°C).

Photostability: Expose the sample to light providing an overall illumination of not less than

1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt

hours/square meter, as per ICH Q1B guidelines.

Analytical Methods
High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method

should be developed and validated to separate L-Phenylalanine-15N from its potential

degradation products. This method can be used to determine the assay and purity of the

compound at each time point.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) or isotope ratio mass

spectrometry (IRMS) should be used to confirm the isotopic enrichment of ¹⁵N and to ensure

that no isotopic scrambling has occurred.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to confirm the

structural integrity of the molecule and the position of the ¹⁵N label.

Degradation Pathways
The primary metabolic pathway for L-phenylalanine degradation in vivo is its conversion to L-

tyrosine, catalyzed by the enzyme phenylalanine hydroxylase. This is followed by the

catabolism of tyrosine. While these are enzymatic pathways, understanding them can provide

insights into potential chemical degradation products that may share structural similarities.
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The following diagram illustrates the initial steps of the major metabolic degradation pathway of

L-phenylalanine.
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Caption: Major metabolic degradation pathway of L-Phenylalanine.

Conclusion
L-Phenylalanine-15N is a stable compound when stored under appropriate conditions. To

maintain its chemical and isotopic integrity, it is crucial to store it in a cool, dry, and dark

environment, particularly when in solid form. For solutions, frozen storage at -20°C for short-

term and -80°C for long-term is recommended. The implementation of a rigorous stability
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testing program, as outlined in this guide, is essential for research and development activities

where the purity and stability of L-Phenylalanine-15N are critical for obtaining reliable and

reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aapep.bocsci.com [aapep.bocsci.com]

2. chempep.com [chempep.com]

3. molnova.com [molnova.com]

4. L-Phenylalanine-15N 98 atom % 15N | 29700-34-3 [sigmaaldrich.com]

To cite this document: BenchChem. [A Technical Guide to the Stability and Storage of L-
Phenylalanine-15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555820#l-phenylalanine-15n-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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